1-(1-Azidoethyl)naphthalene

• Molecular Formula: C12H11N3
• Molecular Weight: 197.24 g/mol
• IUPAC Name: 1-(1-azidoethyl)naphthalene
• InChI: InChI=1S/C12H11N3/c1-9(14-15-13)11-8-4-6-10-5-2-3-7-12(10)11/h2-9H,1H3
• InChI Key: CEPCLNPZBGYRDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)N=[N+]=[N-]

Description

1-(1-Azidoethyl)naphthalene (compound 2b) is an azide-functionalized naphthalene derivative synthesized via enantioselective catalytic radical decarbonylative azidation. It is characterized by a naphthalene core substituted with an azidoethyl group (-CH₂N₃) at the 1-position. Key data include:

• Synthesis: Prepared via General Procedure A, yielding 82% as a colorless liquid after purification by column chromatography (petroleum ether/ethyl acetate = 100/1) .
• Structural Confirmation: ¹H NMR (400 MHz, CDCl₃) shows distinctive signals at δ 8.10 (d, J = 8.4 Hz, 1H) for naphthalene protons and δ 5.36 (q, J = 6.8 Hz, 1H) for the azidoethyl group. ¹³C NMR confirms the presence of the azide-bearing carbon at δ 57.2 .
• Applications: Azides like 2b are critical in click chemistry, polymer synthesis, and bioconjugation due to their reactivity in Staudinger or Huisgen cycloaddition reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzene Derivatives

a) 1-(1-Azidoethyl)-4-chlorobenzene (2c, 2q)

• Structure : Benzene ring substituted with azidoethyl (-CH₂N₃) and chloro (-Cl) groups at the 1- and 4-positions, respectively.
• Synthesis : Yield ranges from 61% (2c) to 65% (2q) using Procedure A or B .
• NMR Data : ¹H NMR (2c) shows δ 5.30 (q, J = 6.8 Hz, 1H) for the azidoethyl group, slightly upfield compared to 2b , likely due to reduced electron-withdrawing effects of the chloro substituent .

b) 1-(1-Azidoethyl)-4-methoxybenzene (2e)

• Structure : Methoxy (-OCH₃) substituent at the 4-position of the benzene ring.
• Synthesis : Higher yield (82%) compared to 2c/2q , attributed to the electron-donating methoxy group enhancing reaction efficiency .
• NMR Data : ¹H NMR δ 3.81 (s, 3H) for the methoxy group and δ 5.28 (q, J = 6.8 Hz, 1H) for the azidoethyl moiety .

Naphthalene Derivatives

a) 1-(1-Azido-2-methylpropyl)naphthalene (2r)

• Structure : Naphthalene with a branched azidoalkyl group (-CH(CH₃)CH₂N₃) at the 1-position.
• Synthesis : Achieves a remarkable 95% yield using Procedure A, higher than 2b (82%), possibly due to steric effects favoring radical stabilization .
• NMR Data : ¹H NMR confirms branching via δ 1.10 (d, J = 6.8 Hz, 6H) for two methyl groups .
• Key Difference : The branched alkyl chain may reduce azide decomposition rates compared to the linear ethyl chain in 2b .

b) 1-(Azidomethyl)naphthalene

• Structure : Azidomethyl (-CH₂N₃) group directly attached to naphthalene.
• Molecular Formula : C₁₁H₉N₃ (vs. C₁₂H₁₁N₃ for 2b ) .

Enantiomeric Forms

1-[(1S)-1-Azidoethyl]-4-chlorobenzene (CAS 1388047-49-1)

• Structure : Enantiomer of 2c with (S)-configuration at the azidoethyl-bearing carbon.
• Synthesis : Specific enantioselective protocols yield this form, critical for applications requiring chiral control .
• Key Difference : Enantiomers like this highlight the importance of stereochemistry in modulating biological activity or material properties, though 2b ’s stereochemical data remain unspecified in the evidence .

Data Table: Comparative Analysis of Key Compounds

Compound	Core Structure	Substituent(s)	Synthesis Yield	Key ¹H NMR Signal (δ, ppm)	Notable Feature
1-(1-Azidoethyl)naphthalene (2b)	Naphthalene	-CH₂N₃	82%	5.36 (q, J = 6.8 Hz)	High conjugation, thermal stability
1-(1-Azidoethyl)-4-chlorobenzene (2c)	Benzene	-CH₂N₃, -Cl	61%	5.30 (q, J = 6.8 Hz)	Electron-withdrawing Cl enhances reactivity
1-(1-Azidoethyl)-4-methoxybenzene (2e)	Benzene	-CH₂N₃, -OCH₃	82%	5.28 (q, J = 6.8 Hz)	Electron-donating OCH₃ stabilizes intermediates
1-(1-Azido-2-methylpropyl)naphthalene (2r)	Naphthalene	-CH(CH₃)CH₂N₃	95%	1.10 (d, J = 6.8 Hz, 6H)	Branched chain improves radical stability
1-(Azidomethyl)naphthalene	Naphthalene	-CH₂N₃	N/A	N/A	Compact structure for rapid reactions

Research Findings and Trends

• Yield Optimization : Branched alkyl chains (e.g., 2r ) often yield higher than linear chains (e.g., 2b ), likely due to improved radical stabilization during synthesis .
• Electronic Effects : Electron-donating groups (e.g., -OCH₃ in 2e ) enhance reaction efficiency, while electron-withdrawing groups (e.g., -Cl in 2c ) may accelerate azide decomposition .
• Structural Influence : Naphthalene derivatives (2b , 2r ) exhibit greater thermal stability and UV absorption than benzene analogs, making them suitable for materials science .